Cas no 339104-14-2 (N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea)

• Product Name: N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea
• CAS No: 339104-14-2
• CID: 4648855
• Update Time: 2025-05-19

N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(2-METHYL-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)PROPYL)UREA
• N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea

N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea: A Comprehensive Overview

CAS No 339104-14-2 is a unique chemical compound with the name N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea. This compound has garnered significant attention in recent years due to its intriguing chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and catalysis. The molecule's design combines a urea group with a trifluoromethyl-substituted benzylsulfanyl moiety, making it a promising candidate for further research and development.

The chemical structure of N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea is characterized by a central propyl chain that is substituted with both a methyl group and a benzylsulfanyl group at the second carbon atom. The benzene ring attached to the sulfur atom is further substituted with a trifluoromethyl group at the para position, which introduces electron-withdrawing effects and enhances the compound's stability and reactivity. The urea group at the end of the chain adds hydrogen bonding capabilities, which can be advantageous in various biological and chemical interactions.

Recent studies have explored the synthesis of this compound through a variety of methods, including nucleophilic substitution reactions and coupling reactions. Researchers have focused on optimizing reaction conditions to achieve high yields and purity levels. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduced reaction times while maintaining product quality.

The pharmacological properties of CAS No 339104-14-2 have been investigated in several preclinical models. Early findings suggest that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential candidate for drug development. Additionally, its trifluoromethyl group contributes to lipophilicity, which could enhance its bioavailability when administered orally.

In terms of applications beyond pharmacology, N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea has shown promise as a building block for advanced materials. Its sulfur-containing moiety can participate in thiol-yne click reactions, enabling the construction of robust polymer networks with tailored mechanical properties.

From an environmental standpoint, researchers have evaluated the biodegradation potential of this compound under aerobic conditions. Initial results indicate that it undergoes slow degradation due to its stable aromatic and sulfur-containing groups, highlighting the need for proper disposal methods to minimize ecological impact.

In conclusion, CAS No 339104-14-2, or N-(2-Methyl-2-{3-(trifluoromethyl)benzylsulfanyl}propyl)urea, represents an exciting addition to the realm of organic chemistry with diverse potential applications. As ongoing research continues to uncover its properties and optimize its synthesis, this compound is poised to play a significant role in advancing both scientific understanding and practical innovations across multiple disciplines.